Cas no 2649065-26-7 (2,4-dichloro-5-(2-isocyanatopropan-2-yl)pyridine)

• Product Name: 2,4-dichloro-5-(2-isocyanatopropan-2-yl)pyridine
• CAS No: 2649065-26-7
• MF: C₉H₈Cl₂N₂O
• MW: 231.07861995697
• CID: 6058732
• PubChem ID: 165637681
• Update Time: 2025-10-30

2,4-dichloro-5-(2-isocyanatopropan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-5-(2-isocyanatopropan-2-yl)pyridine
• EN300-1976691
• 2649065-26-7

• Inchi： 1S/C9H8Cl2N2O/c1-9(2,13-5-14)6-4-12-8(11)3-7(6)10/h3-4H,1-2H3
• InChI Key： ZRHCJTNXYUDUQN-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1C(C)(C)N=C=O)Cl

Computed Properties

• Exact Mass: 230.0013683g/mol
• Monoisotopic Mass: 230.0013683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 42.3Ų

Additional information on 2,4-dichloro-5-(2-isocyanatopropan-2-yl)pyridine

Introduction to 2,4-dichloro-5-(2-isocyanatopropan-2-yl)pyridine (CAS No. 2649065-26-7)

2,4-dichloro-5-(2-isocyanatopropan-2-yl)pyridine (CAS No. 2649065-26-7) is a versatile compound with significant applications in the fields of chemical synthesis and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with dichloro and isocyanate functionalities. These properties make it an attractive candidate for various chemical reactions and biological studies.

The isocyanate group in 2,4-dichloro-5-(2-isocyanatopropan-2-yl)pyridine is particularly noteworthy due to its reactivity and ability to form urethane linkages. This characteristic has been extensively explored in the development of novel polymers and coatings, where the compound serves as a key monomer or cross-linking agent. Recent research has also highlighted its potential in the synthesis of advanced materials with tailored mechanical and thermal properties.

In the realm of pharmaceutical research, 2,4-dichloro-5-(2-isocyanatopropan-2-yl)pyridine has garnered attention for its role in drug discovery and development. The compound's ability to undergo selective chemical modifications makes it a valuable intermediate in the synthesis of bioactive molecules. Studies have shown that derivatives of this compound exhibit promising pharmacological activities, including anti-inflammatory and antitumor properties.

The structural diversity of 2,4-dichloro-5-(2-isocyanatopropan-2-yl)pyridine allows for the exploration of a wide range of functional groups and substituents. This flexibility is crucial in optimizing the biological activity and pharmacokinetic properties of potential drug candidates. For instance, recent advancements in combinatorial chemistry have enabled the rapid synthesis and screening of large libraries of compounds derived from this pyridine scaffold.

The synthesis of 2,4-dichloro-5-(2-isocyanatopropan-2-yl)pyridine typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the reaction of 5-chloropyridine with isocyanates followed by chlorination steps. Advances in catalytic methods have significantly improved the efficiency and environmental sustainability of these processes, making them more viable for large-scale production.

The physical and chemical properties of 2,4-dichloro-5-(2-isocyanatopropan-2-yl)pyridine have been extensively studied to understand its behavior in different environments. Key parameters such as melting point, boiling point, solubility, and stability are crucial for optimizing its use in various applications. For example, its solubility in organic solvents makes it suitable for use in solution-based reactions and formulations.

In addition to its synthetic utility, 2,4-dichloro-5-(2-isocyanatopropan-2-yl)pyridine has been investigated for its potential environmental impact. Studies have shown that proper handling and disposal practices can minimize any adverse effects on ecosystems. Ongoing research aims to develop more environmentally friendly synthetic methods and to explore biodegradable alternatives where applicable.

The biological activity of compounds derived from 2,4-dichloro-5-(2-isocyanatopropan-2-yl)pyridine has been a focal point in recent years. In vitro assays have demonstrated that certain derivatives exhibit potent inhibitory effects on specific enzymes and receptors involved in disease pathways. These findings have opened new avenues for the development of targeted therapies with improved efficacy and reduced side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of drug candidates derived from this compound. Preliminary results are promising, with several compounds showing favorable pharmacokinetic profiles and therapeutic potential. The ongoing research not only highlights the importance of 2,4-dichloro-5-(2-isocyanatopropan-2-yl)pyridine as a key intermediate but also underscores its potential as a lead compound for future drug discovery efforts.

In conclusion, 2,4-dichloro-5-(2-isocyanatopropan-2-yl)pyridine (CAS No. 2649065-26-7) is a multifaceted compound with broad applications in chemical synthesis, materials science, and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for scientists working across these disciplines. As research continues to advance, it is likely that new applications and derivatives will emerge, further expanding the utility of this remarkable compound.